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Compound of Interest

Compound Name: 2-Phenoxyethyl propionate

CAS No.: 23495-12-7

Cat. No.: B1207134

Get Quote

Abstract
This technical guide provides a comprehensive overview of 2-phenoxyethyl propionate, its

physicochemical properties, and its application as a reference standard in chromatographic

methods, particularly Gas Chromatography-Mass Spectrometry (GC-MS) and High-

Performance Liquid Chromatography (HPLC). Detailed protocols for the preparation of

standard solutions, instrument setup, and method validation are presented to support

researchers, scientists, and drug development professionals in achieving accurate and

reproducible quantification of this fragrance ingredient.

Introduction to 2-Phenoxyethyl Propionate
2-Phenoxyethyl propionate (CAS No. 23495-12-7) is an aryl alkyl alcohol simple acid ester,

primarily utilized as a fragrance ingredient in a variety of consumer products[1]. Its

characteristic sweet, floral, and fruity aroma contributes to the sensory profile of perfumes,

cosmetics, and other scented goods[2]. As a member of the fragrance structural group Aryl
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Alkyl Alcohol Simple Acid Esters (AAASAE), its safety and toxicological profile have been

reviewed, establishing a basis for its use in consumer products[1][3].

The accurate quantification of fragrance ingredients like 2-phenoxyethyl propionate is crucial

for regulatory compliance, quality control, and safety assessment. The European Union, for

instance, mandates specific labeling for certain fragrance substances when their concentration

exceeds defined thresholds in cosmetic products[4]. Therefore, the availability of well-

characterized reference standards and validated analytical methods is paramount. This

application note aims to provide the foundational protocols for utilizing 2-phenoxyethyl
propionate as a reference standard for robust chromatographic analysis.

Physicochemical Properties
A thorough understanding of the physicochemical properties of a reference standard is

fundamental to developing appropriate analytical methodologies, including solvent selection

and instrument parameters.

Property Value Source

CAS Registry Number 23495-12-7 [5]

Molecular Formula C₁₁H₁₄O₃ [5]

Molecular Weight 194.23 g/mol [5]

Appearance Colorless clear liquid (est.) [2][6]

Boiling Point 269.72 °C [5]

Flash Point >93 °C (>200 °F) [2][5]

Specific Gravity 1.076 - 1.084 @ 20°C [2][6]

Water Solubility 283.6 mg/L [5]

Log KOW (octanol-water

partition coefficient)
2.6 [5]

Chromatographic Analysis Workflow
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The effective use of 2-phenoxyethyl propionate as a reference standard involves a

systematic workflow, from the initial preparation of a certified stock solution to the final analysis

and data interpretation. This process ensures the traceability and reliability of the quantitative

results.

Standard Preparation Chromatographic Analysis Data Processing

1. Prepare Stock Solution
(e.g., 1000 µg/mL in Acetonitrile)

2. Prepare Working Standards
(Serial Dilutions)

Dilute
3. Inject Standard/Sample 4. Chromatographic Separation

(GC or HPLC)
5. Detection
(MS or UV) 6. Construct Calibration Curve 7. Quantify Analyte in Sample

Interpolate

Click to download full resolution via product page

Caption: Workflow for using 2-phenoxyethyl propionate as a reference standard.

Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol
GC-MS is a highly sensitive and selective technique for the analysis of volatile and semi-

volatile compounds like 2-phenoxyethyl propionate, making it ideal for complex matrices

such as cosmetics and perfumes[4].

Preparation of Standard Solutions
The choice of solvent is critical for ensuring the stability and solubility of the reference standard.

Acetonitrile is a suitable solvent due to its polarity and compatibility with common extraction

techniques like QuEChERS used for cosmetic matrices[4].

Protocol:

Stock Standard Solution (1000 µg/mL): Accurately weigh approximately 10 mg of neat 2-
phenoxyethyl propionate reference standard into a 10 mL volumetric flask. Dissolve and

dilute to the mark with acetonitrile. This solution should be stored at 2-8°C and protected

from light.
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Working Standard Solutions: Perform serial dilutions of the stock solution with acetonitrile to

prepare a series of working standards for constructing a calibration curve. A typical

concentration range for fragrance allergen analysis is 0.1 to 10 µg/mL[4].

Recommended GC-MS Parameters
The following parameters are a starting point and may require optimization based on the

specific instrument and sample matrix. A mid-polarity column is often effective for separating a

wide range of fragrance compounds[4].
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Parameter Recommended Setting Rationale

GC Column

ZB-35HT (or equivalent), 30 m

x 0.25 mm ID, 0.25 µm film

thickness

Mid-polarity column provides

good selectivity for fragrance

compounds.

Carrier Gas
Helium, constant flow rate of

1.2 mL/min

Inert gas, provides good

chromatographic efficiency.

Inlet Temperature 250°C
Ensures complete vaporization

of the analyte.

Injection Volume 1 µL, splitless mode
Maximizes sensitivity for trace

analysis.

Oven Temperature Program

Initial: 60°C (hold 2 min),

Ramp: 10°C/min to 280°C

(hold 5 min)

Gradient elution allows for the

separation of compounds with

a range of boiling points.

MS Transfer Line Temp. 280°C
Prevents condensation of the

analyte.

Ion Source Temperature 230°C
Standard temperature for

electron ionization.

Ionization Mode
Electron Ionization (EI) at 70

eV

Standard ionization technique

for creating reproducible mass

spectra.

Acquisition Mode
Selected Ion Monitoring (SIM)

and/or Full Scan

Full scan for identification; SIM

for enhanced sensitivity and

quantification. Key ions for 2-

phenoxyethyl propionate

include m/z 101, 57, 29, and

77[7].

High-Performance Liquid Chromatography (HPLC)
Protocol
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HPLC with UV detection is a viable alternative for the analysis of 2-phenoxyethyl propionate,

especially for non-volatile matrices or when derivatization is not desired.

Preparation of Standard Solutions
Protocol:

Stock Standard Solution (1000 µg/mL): Prepare as described in the GC-MS protocol

(Section 4.1), using HPLC-grade acetonitrile.

Working Standard Solutions: Perform serial dilutions of the stock solution with the mobile

phase to prepare working standards. This minimizes solvent mismatch effects upon injection.

Recommended HPLC-UV Parameters
The following reverse-phase HPLC method is adapted from established methods for related

compounds and fragrance allergens[8][9].
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Parameter Recommended Setting Rationale

HPLC Column

C8 or C18 (e.g., Lichrosorb

C8), 150 mm x 4.6 mm ID, 5

µm particle size

Reverse-phase columns are

effective for separating

moderately polar compounds

like 2-phenoxyethyl

propionate.

Mobile Phase

Isocratic elution with

Acetonitrile:Water (e.g., 60:40

v/v)

A simple mobile phase

providing good retention and

peak shape. For MS

compatibility, replace any non-

volatile acids with formic

acid[8].

Flow Rate 1.0 mL/min
A standard flow rate for

analytical scale columns.

Column Temperature 30°C
Maintains stable retention

times.

Injection Volume 10 µL
A typical injection volume for

analytical HPLC.

UV Detection Wavelength 258 nm

Provides good sensitivity for

the phenoxy moiety, as

demonstrated for the related

compound 2-

phenoxyethanol[9].

Method Validation Principles
A self-validating system is essential for ensuring the trustworthiness of any analytical protocol.

Key validation parameters should be assessed according to established guidelines[10].

Linearity: A calibration curve should be generated by plotting the peak area against the

concentration of the working standards. The coefficient of determination (R²) should be ≥

0.99 for the method to be considered linear[11].
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Accuracy: Assessed by performing recovery studies on a representative matrix spiked with

known concentrations of 2-phenoxyethyl propionate. Acceptable recovery is typically within

80-120%[4].

Precision: Evaluated as repeatability (intra-day precision) and intermediate precision (inter-

day precision). The relative standard deviation (RSD) should generally be < 15%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of the

analyte that can be reliably detected and quantified, respectively. These are crucial for

determining the method's sensitivity, especially for regulatory purposes where low

concentration limits are specified[4].

Specificity: The ability of the method to differentiate and quantify the analyte in the presence

of other components in the sample matrix. This is typically confirmed by the absence of

interfering peaks at the retention time of the analyte in a blank matrix chromatogram.

Conclusion
2-Phenoxyethyl propionate serves as a critical reference standard for the accurate

quantification of this fragrance ingredient in various consumer products. The detailed GC-MS

and HPLC-UV protocols provided in this application note offer robust starting points for method

development and validation. By adhering to these methodologies and principles of scientific

integrity, researchers and quality control professionals can ensure the reliability and

reproducibility of their analytical results, contributing to product quality and consumer safety.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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